Cas no 2097892-17-4 (3-cyclopropyl-1-1-(4-methylthiophene-2-carbonyl)piperidin-4-ylimidazolidine-2,4-dione)

• Product Name: 3-cyclopropyl-1-1-(4-methylthiophene-2-carbonyl)piperidin-4-ylimidazolidine-2,4-dione
• CAS No: 2097892-17-4
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 6503896
• PubChem ID: 126850984
• Update Time: 2025-08-05

3-cyclopropyl-1-1-(4-methylthiophene-2-carbonyl)piperidin-4-ylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-1-(4-methylthiophene-2-carbonyl)piperidin-4-ylimidazolidine-2,4-dione
• AKOS040701583
• 2097892-17-4
• F6529-3049
• 3-cyclopropyl-1-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]imidazolidine-2,4-dione

• Inchi： 1S/C17H21N3O3S/c1-11-8-14(24-10-11)16(22)18-6-4-12(5-7-18)19-9-15(21)20(17(19)23)13-2-3-13/h8,10,12-13H,2-7,9H2,1H3
• InChI Key： CRFCIVQLASIMNJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(N1CCC(CC1)N1CC(N(C1=O)C1CC1)=O)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.2Ų

Additional information on 3-cyclopropyl-1-1-(4-methylthiophene-2-carbonyl)piperidin-4-ylimidazolidine-2,4-dione

Introduction to 3-cyclopropyl-1-1-(4-methylthiophene-2-carbonyl)piperidin-4-ylimidazolidine-2,4-dione and Its Significance in Modern Chemical Research

The compound with the CAS no. 2097892-17-4, identified as 3-cyclopropyl-1-1-(4-methylthiophene-2-carbonyl)piperidin-4-ylimidazolidine-2,4-dione, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its cyclopropyl substituent, piperidine ring, and imidazolidinedione core, has garnered attention in the scientific community due to its potential applications in drug discovery and medicinal chemistry.

At the heart of this compound lies its multifaceted architecture, which includes a 4-methylthiophene-2-carbonyl moiety that contributes to its unique reactivity and binding properties. The presence of such functional groups makes it a valuable scaffold for developing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have highlighted the compound's promise in targeting various biological pathways, particularly those involved in inflammation and neurodegeneration.

One of the most compelling aspects of 3-cyclopropyl-1-1-(4-methylthiophene-2-carbonyl)piperidin-4-ylimidazolidine-2,4-dione is its ability to interact with biological targets in a highly selective manner. This selectivity is crucial for minimizing side effects and enhancing therapeutic efficacy. Studies have demonstrated that the compound exhibits inhibitory activity against certain enzymes and receptors, making it a candidate for further investigation in the development of treatments for conditions such as chronic pain and neurodegenerative disorders.

The cyclopropyl group in the molecular structure is particularly noteworthy, as it has been shown to enhance metabolic stability and bioavailability in drug candidates. This feature is increasingly important in modern pharmaceutical design, where optimizing pharmacokinetic profiles is essential for clinical success. Additionally, the piperidine ring contributes to the compound's solubility and membrane permeability, further improving its potential as a drug candidate.

Recent research has also explored the synthetic pathways for producing 3-cyclopropyl-1-1-(4-methylthiophene-2-carbonyl)piperidin-4-ylimidazolidine-2,4-dione, focusing on efficient and scalable methodologies. Advances in synthetic chemistry have enabled the preparation of this complex molecule with high purity and yield, paving the way for more extensive pharmacological studies. These efforts align with the broader goal of accelerating the transition from laboratory discoveries to clinical applications.

The imidazolidinedione core of the compound is another key feature that has attracted significant interest. This structural motif is known for its versatility in drug design, often serving as a scaffold for compounds with anti-inflammatory and immunomodulatory properties. Preliminary studies have suggested that derivatives of this core structure may have therapeutic potential in autoimmune diseases and cancer treatment.

In conclusion, 3-cyclopropyl-1-1-(4-methylthiophene-2-carbonyl)piperidin-4-ylimidazolidine-2,4-dione represents a promising area of research with significant implications for pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in shaping the future of medicine.